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Compound of Interest

Compound Name: Tomatine hydrochloride

Cat. No.: B1683200

Essential Safety and Handling Guide for Tomatine
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for handling Tomatine hydrochloride, including detailed operational
procedures and disposal plans.

Chemical an Physical Properties

Property Value

Tomatidine (hydrochloride), a-Tomatine
Synonyms hydrochloride, Lycopersicin hydrochloride,

Tomatin hydrochloride

CAS Number 6192-62-7

Molecular Formula C27H46CINO2

Molecular Weight 452.12 g/mol

Appearance White to Off-White Solid

Storage Temperature Store at -20°C (powder) or -80°C (in solvent)[1]
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Hazard Information

Hazard

. GHS Pictogram Signal Word Hazard Statement
Classification
Acute toxicity, Oral ] H302: Harmful if
GHSO07 Warning
(Category 4) swallowed[1][2][3]
Acute aquatic toxicity ] H400: Very toxic to
GHS09 Warning o
(Category 1) aquatic life[1]
) ) H410: Very toxic to
Chronic aquatic ] o ]
GHSO09 Warning aquatic life with long

toxicity (Category 1)

lasting effects[1]

Personal Protective Equipment (PPE)

When handling Tomatine hydrochloride, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

PPE Category

Recommended Equipment

Justification

Eye Protection

Safety goggles with side-
shields[1][2]

Protects eyes from splashes

and dust.

Hand Protection

Protective gloves
(impermeable and resistant to
the product)[1][2][3]

Prevents skin contact.

Skin and Body Protection

Impervious clothing, lab coat[1]

[2]

Protects skin from accidental

contact.

Respiratory Protection

Suitable respirator (e.g.,
NIOSH-approved respirator for
dust)[1][2]

Necessary when handling the

powder to avoid inhalation.

Operational Plan for Safe Handling
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A systematic approach to handling Tomatine hydrochloride from receipt to disposal is

essential to maintain a safe laboratory environment.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.
Wear appropriate PPE (gloves and lab coat) when handling the package.

Store the container in a tightly sealed, cool, well-ventilated area away from direct sunlight
and sources of ignition.[1] Recommended storage is at -20°C for the powder or -80°C for
solutions.[1]

Preparation and Handling

Work in a designated area, preferably in a chemical fume hood with appropriate exhaust
ventilation, to avoid the formation of dust and aerosols.[1]

Ensure a safety shower and eyewash station are readily accessible.[1][2]

Wear full PPE, including safety goggles, protective gloves, a lab coat, and a suitable
respirator.

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2][3]

Accidental Release Measures

In case of a spill, evacuate non-essential personnel from the area.
Wear full PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in an
airtight container for disposal.[4]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in
a suitable container for disposal.[2]
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» Decontaminate the spill area and equipment by scrubbing with alcohol.[2]
e Prevent the spilled material from entering drains or water courses.[1][2]

First Aid Measures

o If Swallowed: Call a POISON CENTER or doctor immediately.[1][3] Rinse mouth.[1][2][3] Do
NOT induce vomiting.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present.[1][2] Seek prompt medical attention.

o Skin Contact: Rinse skin thoroughly with large amounts of water.[1][2] Remove contaminated
clothing and shoes and seek medical advice.[1][2]

 Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, provide artificial
respiration and get immediate medical attention.[2]

Disposal Plan

Proper disposal of Tomatine hydrochloride and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2][3]

» Do not dispose of with household garbage or allow the product to reach the sewage system.

[31[5]

e One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[4]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1683200?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://www.lgcstandards.com/medias/sys_master/root/hcc/hbc/11102750539806/new-SDS_CDX-00020335-005_ST-WB-MSDS-3248034-1-1-1/new-SDS-CDX-00020335-005-ST-WB-MSDS-3248034-1-1-1.PDF
https://www.tcichemicals.com/BE/en/sds/T3636_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tomatine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1683200?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683200?utm_src=pdf-body
https://www.benchchem.com/product/b1683200?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC10720.html
https://file.medchemexpress.com/batch_PDF/HY-N2166/Tomatine-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16938m.pdf
https://www.tcichemicals.com/BE/en/sds/T3636_EU_6N.pdf
https://www.lgcstandards.com/medias/sys_master/root/hcc/hbc/11102750539806/new-SDS_CDX-00020335-005_ST-WB-MSDS-3248034-1-1-1/new-SDS-CDX-00020335-005-ST-WB-MSDS-3248034-1-1-1.PDF
https://www.benchchem.com/product/b1683200#personal-protective-equipment-for-handling-tomatine-hydrochloride
https://www.benchchem.com/product/b1683200#personal-protective-equipment-for-handling-tomatine-hydrochloride
https://www.benchchem.com/product/b1683200#personal-protective-equipment-for-handling-tomatine-hydrochloride
https://www.benchchem.com/product/b1683200#personal-protective-equipment-for-handling-tomatine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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